Cas no 2137586-18-4 (2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine)

2-(3,4-Dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine is a specialized heterocyclic compound featuring a triazole amine moiety attached to a dimethyl-substituted cyclohexyl framework. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for further functionalization. The cyclohexyl group enhances steric and electronic properties, while the triazole amine offers sites for selective derivatization. Its well-defined molecular architecture ensures consistency in synthesis and downstream modifications. The compound is of interest in medicinal chemistry for its potential as a scaffold in bioactive molecule development, owing to its balanced lipophilicity and hydrogen-bonding capabilities. Suitable for controlled reactions under standard laboratory conditions.

2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine structure

2137586-18-4 structure

Product Name:2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine

CAS No:2137586-18-4

MF:C₁₀H₁₈N₄

MW:194.276721477509

CID:5810080

PubChem ID:165481414

Update Time:2025-05-28

2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine
- 2137586-18-4
- EN300-1114022
- Inchi： 1S/C10H18N4/c1-7-3-4-9(5-8(7)2)14-12-6-10(11)13-14/h6-9H,3-5H2,1-2H3,(H2,11,13)
- InChI Key： PXHLRWRCVWDPME-UHFFFAOYSA-N
- SMILES： N1(C2CCC(C)C(C)C2)N=CC(N)=N1

Computed Properties

Exact Mass: 194.153146591g/mol
Monoisotopic Mass: 194.153146591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 56.7Å²

2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1114022-0.05g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1114022-0.1g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1114022-0.25g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1114022-0.5g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1114022-1.0g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4		1g	$1315.0	2023-06-09
Enamine	EN300-1114022-2.5g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1114022-5.0g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4		5g	$3812.0	2023-06-09
Enamine	EN300-1114022-10.0g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4		10g	$5652.0	2023-06-09
Enamine	EN300-1114022-1g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1114022-5g	2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine	2137586-18-4	95%	5g	$3812.0	2023-10-27

2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Related Literature

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Additional information on 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine

Research Brief on 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137586-18-4): Recent Advances and Applications

The compound 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137586-18-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine as a versatile scaffold in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical targets in cancer therapy. The compound's unique triazole-amine moiety was found to enhance binding affinity and selectivity compared to traditional CDK inhibitors.

In terms of synthetic methodology, researchers have developed more efficient routes to produce 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine with improved yields and purity. A recent patent (WO2023051234) describes a novel copper-catalyzed cycloaddition approach that reduces byproduct formation and allows for easier scale-up. This advancement is particularly significant for potential industrial applications of the compound.

Beyond oncology, emerging research suggests potential applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine showed promising activity in modulating tau protein aggregation, a key pathological feature in Alzheimer's disease. The compound's ability to cross the blood-brain barrier was particularly noteworthy in these studies.

Pharmacokinetic studies of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. However, researchers note that further optimization may be needed to improve its half-life in vivo. Current structure-activity relationship (SAR) studies are focusing on modifications to the dimethylcyclohexyl moiety to enhance these properties.

The safety profile of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine appears promising based on preliminary toxicology studies. In vitro assays showed minimal off-target effects at therapeutic concentrations, though comprehensive in vivo toxicology data are still being collected. Researchers anticipate that these studies will be crucial for advancing the compound toward clinical trials.

Looking forward, the versatility of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine suggests it may serve as a valuable template for developing new chemical probes and therapeutic agents across multiple disease areas. Its combination of synthetic accessibility, favorable physicochemical properties, and diverse biological activities positions it as an important molecule in contemporary medicinal chemistry research.